Cas no 433-44-3 (2-fluorobutanoic Acid)

• Product Name: 2-fluorobutanoic Acid
• CAS No: 433-44-3
• MF: C₄H₇FO₂
• MW: 106.095585107803
• CID: 1515641
• PubChem ID: 9898
• Update Time: 2025-04-21

2-fluorobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-fluorobutanoic Acid
• 2-Fluorobutyric acid
• 2-Fluorbutanoic-acid
• 2-Fluor-buttersaeure
• 2-fluoro-butyric acid
• 2-Fluorobutyric acid; 2-Fluorbutanoic-acid; 2-Fluor-buttersaeure; 2-fluoro-butyric acid;
• BRN 1745517
• Butanoic acid, 2-fluoro-
• SCHEMBL310632
• WLN: QVYF2
• BUTYRIC ACID, 2-FLUORO-
• NSC-84353
• AT27710
• AKOS006376632
• DTXSID701314784
• EN300-122010
• 433-44-3
• 2-fluorobutanoicacid
• Q65057777
• alpha-Fluorobutanoic acid
• GCSPSGQVZXMPKU-UHFFFAOYSA-N
• F2147-5487
• AI3-28551
• NSC84353
• fluorobutyric acid
• NSC 84353

• Inchi： 1S/C4H7FO2/c1-2-3(5)4(6)7/h3H,2H2,1H3,(H,6,7)
• InChI Key： GCSPSGQVZXMPKU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)CC

Computed Properties

• Exact Mass: 106.04301
• Monoisotopic Mass: 106.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.116g/cm3
• Boiling Point: 174.1ºC at 760mmHg
• Flash Point: 59.1ºC
• PSA: 37.3
• LogP: 0.81910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids